Cas no 2138381-46-9 (1H-Pyrazole-3-carboxylic acid, 5-amino-4-(cyclopropylmethyl)-1-(1,1-dimethylethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(cyclopropylmethyl)-1-(1,1-dimethylethyl)-, ethyl ester
• CAS No: 2138381-46-9
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5300975
• Update Time: 2025-05-30

1H-Pyrazole-3-carboxylic acid, 5-amino-4-(cyclopropylmethyl)-1-(1,1-dimethylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(cyclopropylmethyl)-1-(1,1-dimethylethyl)-, ethyl ester

• Inchi： 1S/C14H23N3O2/c1-5-19-13(18)11-10(8-9-6-7-9)12(15)17(16-11)14(2,3)4/h9H,5-8,15H2,1-4H3
• InChI Key： UKQBLZLIPHTIAB-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(CC2CC2)C(C(OCC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(cyclopropylmethyl)-1-(1,1-dimethylethyl)-, ethyl ester

Recent Advances in the Study of 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(cyclopropylmethyl)-1-(1,1-dimethylethyl)-, ethyl ester (CAS: 2138381-46-9)

The compound 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(cyclopropylmethyl)-1-(1,1-dimethylethyl)-, ethyl ester (CAS: 2138381-46-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its role as a potential drug candidate.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for this compound, highlighting its efficient production through a multi-step reaction involving cyclopropanation and esterification. The researchers emphasized the compound's stability and scalability, which are critical for its development into a pharmaceutical agent. Additionally, the study identified key intermediates that could be leveraged for further structural modifications to enhance its biological activity.

In terms of pharmacological properties, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific enzymatic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2138381-46-9 exhibits potent inhibitory activity against a family of kinases implicated in inflammatory diseases. The compound's selectivity and low cytotoxicity profile make it a promising candidate for further preclinical development.

Another significant advancement is the elucidation of the compound's mechanism of action. Research published in Nature Chemical Biology (2023) utilized X-ray crystallography and molecular docking studies to reveal how 2138381-46-9 interacts with its target proteins at the atomic level. These findings provide a structural basis for understanding its high affinity and specificity, which could guide the design of next-generation derivatives with improved therapeutic profiles.

Despite these promising results, challenges remain in the development of 2138381-46-9 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities position it as a valuable scaffold for drug discovery efforts in the coming years.

In conclusion, the recent research on 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(cyclopropylmethyl)-1-(1,1-dimethylethyl)-, ethyl ester (CAS: 2138381-46-9) underscores its potential as a versatile and pharmacologically active molecule. Continued exploration of its synthetic routes, biological effects, and structural interactions will be essential for translating these findings into clinical applications. This compound represents a compelling example of how chemical biology can bridge the gap between molecular design and therapeutic innovation.